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Cat. No.: B1667631 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the Thermo Scientific™ Dionex™

IonPac™ AS19 column's selectivity for oxyhalides. It is designed to assist researchers,

scientists, and drug development professionals in understanding and utilizing this column for

the robust analysis of disinfection byproducts in various aqueous matrices.

Core Principles of the Dionex IonPac AS19 Column
The Dionex IonPac AS19 is a high-capacity, hydroxide-selective anion-exchange column

specifically engineered for the high-resolution analysis of oxyhalides—such as bromate,

chlorite, and chlorate—and other common inorganic anions.[1][2] Its performance

characteristics make it particularly suitable for compliance monitoring of drinking water as

specified in U.S. EPA Methods 300.0 and 300.1.[1][2]

The column's exceptional selectivity stems from its unique stationary phase, which consists of

a novel hyperbranched anion-exchange condensation polymer. This polymer is electrostatically

attached to the surface of a wide-pore polymeric substrate.[2] This innovative chemistry

provides a high capacity of 240 µeq per 4 x 250 mm column, enabling the quantification of

trace-level oxyhalides even in the presence of high concentrations of common anions like

chloride, sulfate, and carbonate.[1][2]

The AS19 column is optimized for use with potassium hydroxide (KOH) eluents, which offer

significant advantages over traditional carbonate eluents. Hydroxide eluents lead to lower
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background conductivity and noise, resulting in lower detection limits for target analytes.[3] The

column's selectivity is optimized for operation at 30 °C to ensure reproducible retention times.

[2]

Key Applications
The primary application of the Dionex IonPac AS19 column is the determination of oxyhalide

disinfection byproducts in:

Drinking water[1][2]

Groundwater[1][2]

Wastewater[1][2]

Bottled water[4]

Other diverse sample matrices[1][2]

It is particularly recommended for the analysis of trace bromate, a potential carcinogen formed

during the ozonation of drinking water.[1]

Quantitative Data Summary
The following tables summarize the quantitative performance data for the Dionex IonPac AS19
column in the analysis of oxyhalides.

Table 1: Method Detection Limits (MDLs) for Oxyhalides
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Analyte MDL (µg/L) Matrix
Detection
Method

Reference

Bromate 0.31 Reagent Water
Suppressed

Conductivity
[4]

Bromate 0.34 Reagent Water
Suppressed

Conductivity
[4]

Bromate 1.5 Reagent Water
Suppressed

Conductivity

Chlorite Not specified

Chlorate Not specified

Table 2: Typical Recoveries in Spiked Water Samples

Analyte
Spiked
Concentration
(µg/L)

Recovery (%) Matrix Reference

Chlorite 10 88-91
European

Mineral Water
[3]

Bromate 5 88-91
European

Mineral Water
[3]

Chlorate 10 88-91
European

Mineral Water
[3]

Experimental Protocols
Detailed methodologies are crucial for reproducible results. The following sections outline

typical experimental protocols for oxyhalide analysis using the Dionex IonPac AS19 column.

Instrumentation and Columns
Ion Chromatography System: A system capable of gradient elution, such as a Thermo

Scientific™ Dionex™ ICS-2000, ICS-5000+, or Dionex™ Integrion™ HPIC system.[3][5][6]
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Analytical Column: Dionex IonPac AS19 Analytical Column (e.g., 4 x 250 mm).[3][5][6]

Guard Column: Dionex IonPac AG19 Guard Column (e.g., 4 x 50 mm).[3][5]

Eluent Generator: An eluent generator, such as the Dionex EGC-KOH, is recommended for

producing high-purity potassium hydroxide eluents.[3][6]

Detector: Suppressed conductivity detector.[5]

Reagents and Standards
Deionized Water: High-purity deionized water (18.2 MΩ·cm) for eluent generation and

standard preparation.

Potassium Hydroxide (KOH): If not using an eluent generator, prepare eluents from a high-

purity KOH source.

Stock Standards: Prepare individual or mixed stock solutions of chlorite, bromate, and

chlorate from their sodium salts.[5] For example, a 1000 mg/L stock solution can be prepared

by dissolving the appropriate amount of the salt in 100 mL of deionized water.[5]

Chromatographic Conditions
A typical gradient elution method for the separation of oxyhalides and common anions is as

follows:

Eluent: Potassium Hydroxide (KOH) gradient.

Gradient Program:

0–10 min: 10 mM KOH

10–20 min: 10–45 mM KOH

Flow Rate: 1.0 mL/min.[5]

Column Temperature: 30 °C.[2][5]
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Injection Volume: A large loop injection (e.g., 250 µL) is often used to achieve low detection

limits.[3]

Detection: Suppressed conductivity.
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Caption: A logical workflow diagram illustrating the key stages of oxyhalide analysis using the

Dionex IonPac AS19 column, from sample preparation to data analysis.
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Caption: A conceptual diagram illustrating the principle of anion-exchange chromatography on

the Dionex IonPac AS19 column, highlighting the competitive interactions between eluent and

analyte ions with the stationary phase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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